Cas no 1474-92-6 (Butanoic acid,3-oxo-2-(triphenylphosphoranylidene)-, ethyl ester)

• Product Name: Butanoic acid,3-oxo-2-(triphenylphosphoranylidene)-, ethyl ester
• CAS No: 1474-92-6
• MF: C₂₄H₂₃O₃P
• MW: 390.411387681961
• CID: 176818
• PubChem ID: 280089
• Update Time: 2025-04-19

Butanoic acid,3-oxo-2-(triphenylphosphoranylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-oxo-2-(triphenylphosphoranylidene)-, ethyl ester
• ethyl 3-oxo-2-(triphenylphosphoranylidene)butanoate
• 2-triphenylphosphoranyliden-
• 2-Triphenylphosphoranyliden-acetessigsaeure-aethylester
• 4-methyl-5-ethoxycarbonylpyrimidine
• 4-Methylpyrimidine-5-carboxylic acid ethyl ester
• AGN-PC-00LDOT
• ethoxycarbonyl-5 methyl-4 pyrimidine
• ethoxycarbonylacetylmethylenetriphenylphosphorane
• ethyl 2-triphenylphosphoranylidene-3-oxobutyrate
• ethyl 3-oxo-2-(triphenylphosphoranylidene)butyrate
• HP21367
• RP22911
• SureCN1669584
• SCHEMBL10322782
• DTXSID40933121
• Ethyl 3-oxo-2-(triphenyl-lambda~5~-phosphanylidene)butanoate
• [alpha-carbethoxy-alpha-acetylmethylene]triphenylphosphorane
• NSC131479
• AKOS016354147
• NSC-131479
• 1474-92-6

• Inchi： 1S/C24H23O3P/c1-3-27-24(26)23(19(2)25)28(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-18H,3H2,1-2H3
• InChI Key： VYUXEJJDPPUFRH-UHFFFAOYSA-N
• SMILES： P(=C(C(=O)OCC)C(C)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 390.13859
• Monoisotopic Mass: 390.138481
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 4.2

Experimental Properties

• Density: 1.18
• Boiling Point: 530.7°Cat760mmHg
• Flash Point: 287.7°C
• Refractive Index: 1.595
• PSA: 43.37
• LogP: 3.30500